![molecular formula C19H24Cl2N4O2 B6193419 4-amino-N-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]-3-methylbutanamide dihydrochloride CAS No. 2648945-06-4](/img/no-structure.png)
4-amino-N-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]-3-methylbutanamide dihydrochloride
Description
The compound “4-amino-N-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]-3-methylbutanamide dihydrochloride” is a complex organic molecule. It contains functional groups such as an amine group (-NH2), a benzodiazole ring, a methoxy group (-OCH3), and a butanamide group. The “dihydrochloride” indicates that it is a salt with two chloride ions .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodiazole ring, for example, is a heterocyclic compound that includes nitrogen atoms. The presence of the amine, methoxy, and butanamide groups would also significantly influence the compound’s structure .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties would be influenced by the compound’s molecular structure .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-amino-N-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]-3-methylbutanamide dihydrochloride' involves the reaction of 3-methylbutanoyl chloride with 1-(3-methoxyphenyl)-1H-1,3-benzodiazole-2-amine to form the intermediate product, which is then reacted with ammonium chloride to obtain the final product. The dihydrochloride salt is formed by reacting the final product with hydrochloric acid.", "Starting Materials": [ "3-methylbutanoyl chloride", "1-(3-methoxyphenyl)-1H-1,3-benzodiazole-2-amine", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methylbutanoyl chloride is added dropwise to a solution of 1-(3-methoxyphenyl)-1H-1,3-benzodiazole-2-amine in dry dichloromethane at 0°C to 5°C under nitrogen atmosphere.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours and then poured into ice-cold water.", "Step 3: The resulting solid is filtered, washed with water, and dried to obtain the intermediate product.", "Step 4: The intermediate product is dissolved in ethanol and ammonium chloride is added to the solution.", "Step 5: The reaction mixture is refluxed for 2 hours and then cooled to room temperature.", "Step 6: The resulting solid is filtered, washed with water, and dried to obtain the final product.", "Step 7: The final product is dissolved in hydrochloric acid and the dihydrochloride salt is obtained by evaporating the solvent." ] } | |
CAS No. |
2648945-06-4 |
Molecular Formula |
C19H24Cl2N4O2 |
Molecular Weight |
411.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
